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Compound of Interest
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Cat. No.: B1244925
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\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of INJ-
27141491, a noncompetitive antagonist of the human C-C chemokine receptor 2 (CCR2), in
preclinical mouse models.

Introduction

JNJ-27141491 is a potent and selective antagonist of the human CCR2 receptor, playing a
crucial role in modulating inflammatory responses by inhibiting the recruitment of monocytes
and other immune cells.[1] It is important to note that INJ-27141491 is selective for human
CCR2 and does not exhibit significant activity on the murine ortholog.[1] Consequently, in vivo
studies investigating the efficacy of this compound necessitate the use of transgenic mouse
models in which the murine Ccr2 gene has been replaced with its human counterpart (hCCR2
knock-in mice).
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Table 1: In Vivo Dosage of JNJ-27141491 in Mouse

Maodels
Strain L .
Mouse Administrat Dosing
Backgroun Dosage . . Reference
Model d ion Route Regimen
Monocyte _
q C57BL/6 Once daily
an
) (hCCR2 5 - 40 mg/kg Oral (q.d.) or twice  [1]
Neutrophil ) ) )
) Knock-in) daily (b.i.d.)
Recruitment
Experimental Once daily
_ C57BL/6
Autoimmune (q.d.) for the
(hCCR2 20 mg/kg Oral ] [1]
Encephalomy ) duration of
N Knock-in)
elitis (EAE) the study

Signaling Pathway

JNJ-27141491 acts as a noncompetitive antagonist of CCR2. The binding of chemokines,

primarily CCL2 (also known as MCP-1), to CCR2 on the surface of immune cells triggers a

cascade of intracellular signaling events. These pathways, including the JAK/STAT, PI3K/Akt,

and MAPK pathways, are integral to cellular processes such as survival, proliferation,

migration, and the production of inflammatory cytokines. By blocking CCR2, JNJ-27141491

effectively inhibits these downstream signaling events, thereby reducing the inflammatory

response.
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CCR2 Signaling Pathway and Inhibition by JNJ-27141491.

Experimental Protocols
Protocol 1: Oral Administration of INJ-27141491

This protocol describes the preparation and oral administration of INJ-27141491 to mice.
Materials:

JNJ-27141491

Vehicle (e.g., 0.5% (w/v) Methocel E4M in sterile water)

Sterile water

Weighing scale
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Mortar and pestle (optional, for homogenization)

Magnetic stirrer and stir bar

1.5 mL microcentrifuge tubes or appropriate vials

Oral gavage needles (20-22 gauge, with a ball tip)

1 mL syringes

Procedure:

e Vehicle Preparation:

o Prepare a 0.5% (w/v) solution of Methocel E4M in sterile water.

o Slowly add the Methocel powder to the water while stirring continuously with a magnetic
stirrer to avoid clumping.

o Stir until the Methocel is completely dissolved and the solution is clear. This may take
several hours.

e JNJ-27141491 Formulation:

o Calculate the required amount of INJ-27141491 and vehicle based on the desired dose
and the number of animals to be treated. A typical dosing volume for oral gavage in mice
is 5-10 mL/kg.

o Weigh the calculated amount of INJ-27141491.

o Levigate the powder with a small amount of the vehicle to form a smooth paste, if
necessary.

o Gradually add the remaining vehicle while continuously stirring to ensure a homogenous
suspension.

o Oral Gavage Administration:
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o Gently restrain the mouse.

o Measure the distance from the tip of the mouse's nose to the last rib to estimate the
correct insertion depth for the gavage needle.

o Draw the prepared JNJ-27141491 suspension into a 1 mL syringe fitted with an
appropriate oral gavage needle.

o Carefully insert the gavage needle into the esophagus and gently advance it to the
predetermined depth.

o Slowly administer the suspension.
o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any signs of distress.

Protocol 2: Monocyte and Neutrophil Recruitment Model

This protocol is adapted from studies investigating the anti-inflammatory effects of INJ-
27141491.[1]

Animals:

e Transgenic mice with the murine Ccr2 gene replaced by the human CCR2 gene (hCCR2
knock-in), on a C57BL/6 background.

Materials:

JNJ-27141491 (formulated as described in Protocol 1)

Murine monocyte chemoattractant protein-1 (mMCP-1/CCL2)

Lipopolysaccharide (LPS)

Sterile, pyrogen-free saline

Anesthesia (e.qg., isoflurane or ketamine/xylazine)
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e [ntratracheal instillation device
Procedure:
e Drug Administration:

o Administer INJ-27141491 orally at doses ranging from 5 to 40 mg/kg, either once or twice
daily. The final dose should be administered a few hours before the intratracheal
challenge.

o |ntratracheal Instillation:
o Anesthetize the mice.
o Prepare a solution of mMMCP-1 and LPS in sterile saline.

o Intratracheally instill the mMCP-1/LPS solution into the lungs of the mice. A typical volume
for intratracheal instillation in mice is 25-50 pL.[2]

e Bronchoalveolar Lavage (BAL):
o At a predetermined time point after instillation (e.g., 48 hours), euthanize the mice.

o Perform a bronchoalveolar lavage by instilling and retrieving a known volume of sterile
saline or PBS into the lungs.

o Cell Analysis:
o Centrifuge the collected BAL fluid to pellet the cells.
o Resuspend the cell pellet and perform a total cell count.

o Prepare cytospin slides and stain with a differential stain (e.g., Wright-Giemsa) to
determine the number of monocytes and neutrophils.
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Experimental Workflow for the Monocyte Recruitment Model.
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Protocol 3: Experimental Autoimmune
Encephalomyelitis (EAE) Model

This protocol outlines the induction of EAE and treatment with INJ-27141491.[1]
Animals:
e Transgenic hCCR2 knock-in mice on a C57BL/6 background.

Materials:

JNJ-27141491 (formulated as described in Protocol 1)

Myelin Oligodendrocyte Glycoprotein 35-55 (MOGss-ss) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin

Sterile PBS

Procedure:

e EAE Induction:
o On day 0, immunize mice subcutaneously with an emulsion of MOGss-ss peptide in CFA.
o Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.

e Drug Administration:

o Begin daily oral administration of INJ-27141491 at 20 mg/kg. Treatment can be initiated
prophylactically (at the time of immunization) or therapeutically (at the onset of clinical
signs).

» Clinical Scoring:
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o Monitor the mice daily for clinical signs of EAE and score them based on a standardized
scale (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4:
forelimb paralysis; 5: moribund).

o Histological Analysis (Optional):

o At the end of the study, perfuse the mice and collect the brain and spinal cord for
histological analysis to assess inflammation and demyelination.
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Experimental Workflow for the EAE Model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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